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Fastness Properties of Sulphur Blue 10

The table below summarizes the color fastness properties of Sulphur Blue 10 as reported in one source [1].

These ratings provide a benchmark for its performance.

Fastness Type Standard Rating Notes

Soaping ISO 2-3 Indicates fair to moderate resistance to
washing.

Wash Fastness AATCC Information
missing

Specific AATCC rating not provided in
the source.

Light Fastness ISO 5-6 Good resistance to fading from light
exposure [1].

Rubbing (Dry/Wet) Not
Specified

Information
missing

Perspiration
(Acid/Alkali)

Not
Specified

Information
missing
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Sulfur dyes, in general, are known for their excellent wash fastness once applied and oxidized, due to the

formation of a large, insoluble dye molecule within the cellulose fiber [2] [3]. However, improper application

can lead to issues like poor rub fastness and bronzing [2].

Wash Fastness Validation Workflow

The following diagram outlines a general experimental workflow for validating the wash fastness of a sulfur

dye like Sulphur Blue 10. This process is critical for ensuring that the dye meets required specifications.
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3. Wash Fastness Test Details

6. Evaluation Methods

Start: Dyed Fabric Sample

1. Pre-Conditioning

2. Soaping Off

3. Wash Fastness Test

4. Multi-Agent AssessmentA. Standard Test Selection
(e.g., ISO 105-C08, AATCC 61)

5. Drying

6. Evaluation

End: Fastness Rating A. Color Change
(Grey Scale)

B. Configure Parameters:
- Temperature

- Duration
- Detergent Solution

C. Use Multi-Fiber Adjacent Fabric
(to assess staining)

B. Staining
(Grey Scale for Staining)
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Click to download full resolution via product page

Diagram 1: A generalized workflow for validating the wash fastness of sulfur dyes.

Detailed Experimental Protocols

Here are detailed methodologies for the key steps in the workflow above:

Sample Preparation and Pre-Conditioning: Begin with pre-washed, scoured, and bleached cotton

fabric dyed with Sulphur Blue 10 using a standardized recipe [3]. The fabric must be oxidized and, if

required, given an after-treatment (e.g., soaping) to ensure complete fixation and remove any

superficial dye [2] [3]. Condition the samples at standard temperature and humidity (e.g., 20°C ± 2°C,

65% ± 4% relative humidity) for 24 hours before testing.

Soaping Off (Critical Pre-Wash Step): Before formal testing, a soaping step is crucial. Treat the dyed

fabric with a hot soap solution (e.g., 2-5 g/L soap) at 60-95°C for 10-20 minutes, followed by thorough

rinsing and drying [2] [3]. This removes unfixed dye, providing a true assessment of the fixed color's

fastness.

Standard Wash Fastness Test:

Applicable Standards: ISO 105-C08 (Textiles - Tests for colour fastness - Part C08: Colour
fastness to domestic and commercial laundering) or AATCC Test Method 61 (Colorfastness to

Laundering, Home and Commercial: Accelerated).
Procedure: Place the dyed sample in a sealed container with a specified soap/detergent

solution, stainless steel balls (for abrasion), and a multi-fiber adjacent fabric. Run the test in a
Launder-Ometer for a set number of cycles (e.g., 30 or 45 minutes) at a prescribed temperature

(e.g., 40°C, 50°C, 60°C) based on the test severity [4].
Parameters to Document: Temperature, duration, detergent type and concentration, and liquor

ratio.

Evaluation:
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Color Change: After washing, rinsing, and drying, assess the change in color of the original

sample under standard lighting (D65) using the Grey Scale for Color Change (ISO 105-A02 /
AATCC EP1). A rating of 5 means no change, and 1 signifies a severe change [4].

Staining: Evaluate the degree of staining on the multi-fiber adjacent fabric using the Grey
Scale for Staining (ISO 105-A03 / AATCC EP2). A rating of 5 indicates no staining, and 1

represents heavy staining [4].

Comparison with Other Sulfur Dyes

While direct comparative data for Sulphur Blue 10 is scarce, the table below positions it qualitatively

against other common sulfur dyes based on general characteristics [5] [2] [3].

Dye Type
Typical Wash
Fastness

Key
Applications

Remarks & Trade-offs

Sulphur Blue 10 Good (with
correct

processing) [1]

Cotton, viscose,
linen [1]

Known for its specific blue shade; can
show bronzing if reduced/oxidized

improperly [2].

Sulphur Black 1 Excellent (Very

high)

Denim, cotton

yarns [5]

The workhorse of sulfur dyes; highest

concentration variants (200%, 220%)
offer cost-effectiveness [5].

Sulphur Yellows &
Browns (e.g., Sulphur

Yellow 2, Sulphur
Brown 10)

Good to Very
Good

Paper, leather,
textiles [5]

Provides a necessary range for
shading; fastness can be slightly

lower than blacks in some cases.

Sulphur Blues (e.g.,
Sulphur Blue 7/BRN)

Good to Very
Good

Denim dyeing
[5]

Commonly used in denim for
alternatives to indigo; performance is

comparable to Sulphur Blue 10.

Key Considerations for Researchers

For reliable and reproducible results in wash fastness validation, please consider the following:
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Addressing Common Defects: Be aware of issues like bronzing (a metallic bronze appearance)

and tendering (fiber degradation upon storage). Bronzing can be mitigated by ensuring complete
reduction of the dye using sufficient sodium sulfide and through proper soaping [2] [3]. Tendering,

caused by acid formation from residual sulfur, can be prevented with an after-treatment using dilute
sodium acetate to neutralize any acid [2] [3].

Optimizing the Dyeing Process: The wash fastness is highly dependent on a well-controlled dyeing
process. Key factors include the concentration of sodium sulfide (reducing agent), electrolyte (salt),

dyeing temperature, and the efficiency of the final oxidation and soaping steps [3].
Environmental & Regulatory Compliance: The sulfur dyeing process, particularly with sodium

sulfide, has an environmental impact. The industry is trending towards low-sulfide reducing agents
and pre-reduced liquid dyes [5]. Ensure your testing and production protocols align with regulations

like ZDHC MRSL and OEKO-TEX [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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